Cas no 2138272-87-2 (5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138272-87-2
• MF: C₁₁H₁₇BrN₂O
• MW: 273.169481992722
• CID: 6529098
• PubChem ID: 165482150
• Update Time: 2025-11-06

5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one
• 2138272-87-2
• EN300-1106073

• Inchi： 1S/C11H17BrN2O/c1-4-5-7(2)14-6-9(13)8(3)10(12)11(14)15/h6-7H,4-5,13H2,1-3H3
• InChI Key： BGAWTQJCWJJXGL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)C(C)CCC)N

Computed Properties

• Exact Mass: 272.05243g/mol
• Monoisotopic Mass: 272.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138272-87-2)

The compound 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138272-87-2) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and amino functional groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to pyridine derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for custom synthesis and high-purity intermediates like 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one has surged, driven by advancements in medicinal chemistry and preclinical development. This compound’s CAS No. 2138272-87-2 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its heterocyclic core and substituent versatility allow for modifications that can enhance binding affinity or selectivity in target interactions.

One of the trending topics in organic synthesis is the exploration of sustainable methodologies for producing complex molecules like 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one. Green chemistry principles, such as catalyst optimization and solvent reduction, are being applied to its synthesis to minimize environmental impact. Additionally, the rise of AI-driven drug design has increased the need for such intermediates, as they serve as building blocks for virtual screening and molecular modeling.

The pharmacokinetic properties of 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one are also under scrutiny, particularly its metabolic stability and bioavailability. These factors are critical in determining its suitability as a lead compound in therapeutic development. Researchers are leveraging high-throughput screening (HTS) to evaluate its interactions with biological targets, a process often highlighted in drug discovery forums and scientific publications.

From an industrial perspective, the scalability of 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one production is a key consideration. Manufacturers are investing in process intensification techniques to meet the growing demand while maintaining cost-efficiency. The compound’s CAS No. 2138272-87-2 is often associated with bulk synthesis inquiries, underscoring its commercial viability.

In conclusion, 5-amino-3-bromo-4-methyl-1-(pentan-2-yl)-1,2-dihydropyridin-2-one represents a promising candidate for multiple applications in life sciences. Its structural uniqueness and functional adaptability align with contemporary research trends, making it a focal point for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.